2,2-dimethyl-N-[2-(trifluoromethoxy)phenyl]propanamide

• IUPAC Name: 2,2-dimethyl-N-[2-(trifluoromethoxy)phenyl]propanamide
• InChI: InChI=1S/C12H14F3NO2/c1-11(2,3)10(17)16-8-6-4-5-7-9(8)18-12(13,14)15/h4-7H,1-3H3,(H,16,17)
• InChI Key: KPQLFQHZDUBQHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC=CC=C1OC(F)(F)F
• Molecular Formula: C12H14F3NO2
• Molecular Weight: 261.24 g/mol

Description

2,2-dimethyl-N-[2-(trifluoromethoxy)phenyl]propanamide, or 2,2-DM-TFPPA, is a synthetic compound with a wide range of applications in scientific research. It is a colorless, odorless, and crystalline solid, and is soluble in most organic solvents. 2,2-DM-TFPPA has been used in a variety of laboratory experiments, such as protein crystallization, enzyme inhibition, and drug discovery.

Scientific Research Applications

Structural and Spectroscopic Profiling

A conformational study using DFT on a similar compound, 2,2-dimethyl-N-(2-pyridinyl)propanamide, provided insights into its structure and electrical, chemical, and biological activities. This included AIM topological analysis, FT-IR and FT-Raman investigation, NMR, UV–Visible analysis, HOMO-LUMO diagram, molecular electrostatic potential (MEP), and molecular docking studies revealing Glutathione thiolesterase inhibition (Aayisha et al., 2019).

Glucocorticoid Receptor Modulation

Studies have explored heterocyclic glucocorticoid receptor modulators, including 2,2-dimethyl-N-(thiazol or thiadiazol-2-yl)propanamide, indicating their potential in modulating the glucocorticoid receptor's binding and functional activity (Xiao et al., 2013).

Antiviral Applications

BAY 38-4766, a derivative of 2,2-dimethyl-N-[4({[5-(dimethylamino)-1-naphthyl]sulfonyl}amino)-phenyl]propanamide, has shown efficacy as a selective inhibitor of cytomegalovirus replication. This compound does not inhibit viral DNA synthesis or transcription and translation, pointing to its specific interference with viral DNA maturation and packaging (Buerger et al., 2001).

Nonsteroidal Dissociated Glucocorticoid Receptor Agonists

A series of 2,2-dimethyl-3,3-diphenyl-propanamides demonstrated GR-mediated transrepression assays and reduced agonist activity in GR-mediated transactivation assays, indicating their potential as nonsteroidal dissociated glucocorticoid receptor agonists (Yang et al., 2010).

HIF-1 Pathway Inhibition

Investigations into 3,4-dimethoxy-N-[(2,2-dimethyl-2H-chromen-6-yl)methyl]-N-phenylbenzenesulfonamide, a HIF-1 pathway inhibitor, revealed that its structural motifs can be modified to improve its pharmacological properties for cancer therapy (Mun et al., 2012).

Deprotonation and Lithiation Studies

Research on similar compounds like 2,2-dimethyl-N-[2-(pyridyl)phenyl]propanamides showed significant findings in deprotonation and lithiation reactions, providing insights into the chemical behavior of these compounds (Rebstock et al., 2003).

Lithium-Ion Battery Electrolytes

Studies on phenyl tris-2-methoxydiethoxy silane, an additive to PC-based electrolytes for lithium-ion batteries, suggest that similar compounds with propanamide structures could be relevant in enhancing the performance of lithium-ion batteries (Xia et al., 2008).